![molecular formula C23H26N2O6S B7477785 Ethyl 4-[4-[(4-acetylphenyl)carbamoyl]piperidin-1-yl]sulfonylbenzoate](/img/structure/B7477785.png)
Ethyl 4-[4-[(4-acetylphenyl)carbamoyl]piperidin-1-yl]sulfonylbenzoate
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Overview
Description
Ethyl 4-[4-[(4-acetylphenyl)carbamoyl]piperidin-1-yl]sulfonylbenzoate is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of Ethyl 4-[4-[(4-acetylphenyl)carbamoyl]piperidin-1-yl]sulfonylbenzoate is not fully understood. However, it is believed to work by inhibiting certain enzymes and receptors in the body, which can lead to a variety of biochemical and physiological effects.
Biochemical and Physiological Effects:
Ethyl 4-[4-[(4-acetylphenyl)carbamoyl]piperidin-1-yl]sulfonylbenzoate has been shown to have a variety of biochemical and physiological effects. In pharmacology, it has been shown to inhibit certain enzymes and receptors, which could lead to the development of new drugs for the treatment of various diseases. It has also been shown to exhibit interesting properties such as fluorescence and conductivity, which could have applications in the field of materials science.
Advantages and Limitations for Lab Experiments
One advantage of Ethyl 4-[4-[(4-acetylphenyl)carbamoyl]piperidin-1-yl]sulfonylbenzoate is its potential use in the development of new drugs for the treatment of various diseases. Its interesting properties such as fluorescence and conductivity also make it a promising candidate for use in the field of materials science. However, one limitation of this compound is its complex synthesis method, which requires expertise in organic chemistry.
Future Directions
There are several future directions for research involving Ethyl 4-[4-[(4-acetylphenyl)carbamoyl]piperidin-1-yl]sulfonylbenzoate. One direction is to further investigate its potential applications in pharmacology, particularly in the development of new drugs for the treatment of various diseases. Another direction is to explore its properties in the field of materials science, as it has been shown to exhibit interesting properties such as fluorescence and conductivity. Additionally, further research could be done to better understand the compound's mechanism of action and its effects on the body.
Synthesis Methods
The synthesis of Ethyl 4-[4-[(4-acetylphenyl)carbamoyl]piperidin-1-yl]sulfonylbenzoate involves a multi-step process that requires expertise in organic chemistry. The starting materials for the synthesis are 4-acetylphenyl isocyanate, 4-piperidin-1-ylbenzenesulfonamide, and ethyl 4-hydroxybenzoate. These compounds are reacted together under specific conditions to yield the final product.
Scientific Research Applications
Ethyl 4-[4-[(4-acetylphenyl)carbamoyl]piperidin-1-yl]sulfonylbenzoate has been studied for its potential applications in various fields of science. In pharmacology, it has been investigated for its ability to inhibit certain enzymes and receptors, which could lead to the development of new drugs for the treatment of various diseases. It has also been studied for its potential use in the field of materials science, as it has been shown to exhibit interesting properties such as fluorescence and conductivity.
properties
IUPAC Name |
ethyl 4-[4-[(4-acetylphenyl)carbamoyl]piperidin-1-yl]sulfonylbenzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H26N2O6S/c1-3-31-23(28)19-6-10-21(11-7-19)32(29,30)25-14-12-18(13-15-25)22(27)24-20-8-4-17(5-9-20)16(2)26/h4-11,18H,3,12-15H2,1-2H3,(H,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PQWMYGDSYMKCJP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=C(C=C1)S(=O)(=O)N2CCC(CC2)C(=O)NC3=CC=C(C=C3)C(=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H26N2O6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
458.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 4-[4-[(4-acetylphenyl)carbamoyl]piperidin-1-yl]sulfonylbenzoate |
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